Cas no 2227916-44-9 ((1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol
• CAS No: 2227916-44-9
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 5875258
• PubChem ID: 165701158
• Update Time: 2025-05-24

(1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol
• 2227916-44-9
• EN300-1979500

• Inchi： 1S/C10H14ClNO3/c1-14-8-4-3-6(7(13)5-12)9(11)10(8)15-2/h3-4,7,13H,5,12H2,1-2H3/t7-/m1/s1
• InChI Key： JPNPWNFHHCRTCM-SSDOTTSWSA-N
• SMILES： ClC1C(=C(C=CC=1[C@@H](CN)O)OC)OC

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.7Ų

Additional information on (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol (CAS No. 2227916-44-9)

(1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol (CAS No. 2227916-44-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its amino and hydroxyl functional groups, as well as the presence of a chloro and two methoxy substituents on the aromatic ring. These structural elements contribute to its diverse range of applications, from serving as a building block in the synthesis of more complex molecules to being a potential lead compound in drug discovery.

The chemical structure of (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol is particularly noteworthy due to its chiral center, which imparts enantiomeric specificity. This enantiomeric purity is crucial in pharmaceutical applications, as different enantiomers can exhibit distinct pharmacological properties and biological activities. The (1S) configuration of this compound has been shown to have specific interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, significant advancements have been made in understanding the biological activities of (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors, including those involved in neurodegenerative diseases and cancer. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease. This finding suggests that (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol could be a promising lead for developing new therapeutic agents for neurodegenerative disorders.

Beyond its potential as an enzyme inhibitor, (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific receptors or enzymes. The mechanism underlying this selective toxicity is still under investigation, but preliminary data suggest that it may involve modulation of signaling pathways critical for cell survival and proliferation.

The synthetic accessibility of (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound with high enantiomeric purity. One such method involves the asymmetric reduction of a prochiral ketone using a chiral catalyst, followed by selective functional group manipulations to introduce the desired substituents. These synthetic strategies not only ensure the production of high-purity material but also provide flexibility for further derivatization and optimization.

In addition to its direct applications in drug discovery, (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of analogs with enhanced potency or improved pharmacokinetic properties. This versatility makes it an attractive choice for researchers exploring new therapeutic avenues.

The safety profile of (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown good tolerability and low toxicity at therapeutic concentrations. However, ongoing research is necessary to fully characterize its safety profile and identify any potential side effects or contraindications.

In conclusion, (1S)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol (CAS No. 2227916-44-9) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, enantiomeric purity, and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new drugs for various diseases.